Cas no 1368462-15-0 (1-(1H-pyrrol-3-yl)cyclohexylmethanamine)

• Product Name: 1-(1H-pyrrol-3-yl)cyclohexylmethanamine
• CAS No: 1368462-15-0
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 6045431
• PubChem ID: 82490626
• Update Time: 2025-10-18

1-(1H-pyrrol-3-yl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1H-pyrrol-3-yl)cyclohexylmethanamine
• 1368462-15-0
• EN300-1851518
• [1-(1H-pyrrol-3-yl)cyclohexyl]methanamine

• Inchi： 1S/C11H18N2/c12-9-11(5-2-1-3-6-11)10-4-7-13-8-10/h4,7-8,13H,1-3,5-6,9,12H2
• InChI Key： QAEGBBIKBHNMIE-UHFFFAOYSA-N
• SMILES： NCC1(C2C=CNC=2)CCCCC1

Computed Properties

• Exact Mass: 178.146998583g/mol
• Monoisotopic Mass: 178.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.8Ų

Additional information on 1-(1H-pyrrol-3-yl)cyclohexylmethanamine

Professional Introduction to Compound with CAS No. 1368462-15-0 and Product Name: 1-(1H-pyrrol-3-yl)cyclohexylmethanamine

The compound with the CAS number 1368462-15-0 and the product name 1-(1H-pyrrol-3-yl)cyclohexylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a pyrrole ring and a cyclohexylmethylamino group in its structure suggests a versatile chemical profile that could be exploited for various therapeutic purposes.

Recent research in the domain of heterocyclic compounds has highlighted the importance of 1-(1H-pyrrol-3-yl)cyclohexylmethanamine as a scaffold for designing novel bioactive molecules. The pyrrole moiety, known for its stability and biological relevance, is a common feature in many pharmacologically active agents. Its integration with a cyclohexylmethylamino substituent creates a rigid yet flexible structure that can interact effectively with biological targets. This combination has been observed to enhance binding affinity and selectivity, making it an attractive candidate for further exploration.

In the context of modern drug discovery, the structural features of 1-(1H-pyrrol-3-yl)cyclohexylmethanamine align well with current trends toward the development of small-molecule inhibitors. Studies have demonstrated that derivatives of this compound exhibit promising activity against various enzymes and receptors implicated in human diseases. For instance, preliminary investigations suggest that modifications to the pyrrole ring can modulate its interactions with target proteins, leading to enhanced therapeutic efficacy. This underscores the importance of fine-tuning molecular architecture to optimize pharmacological outcomes.

The cyclohexylmethylamino group in 1-(1H-pyrrol-3-yl)cyclohexylmethanamine also contributes significantly to its pharmacological potential. This moiety is known to impart solubility and metabolic stability, which are critical factors for drug-like properties. By incorporating such functional groups, chemists can design molecules that exhibit improved pharmacokinetic profiles, thereby increasing their likelihood of success in clinical trials. The ability to fine-tune these properties through structural modifications offers a strategic advantage in the quest for novel therapeutics.

Advances in computational chemistry have further facilitated the study of 1-(1H-pyrrol-3-yl)cyclohexylmethanamine and its derivatives. Molecular modeling techniques have been employed to predict binding modes and affinity profiles, allowing researchers to make informed decisions about structural optimization. These computational approaches complement experimental efforts by providing insights into how changes at the molecular level can impact biological activity. Such interdisciplinary strategies are essential for accelerating the discovery and development of new drugs.

The synthesis of 1-(1H-pyrrol-3-yl)cyclohexylmethanamine presents unique challenges due to its complex structural features. However, recent advancements in synthetic methodologies have made it more feasible to access this compound and its analogs. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of the pyrrole-cyclohexane core, while protecting group strategies have allowed for selective functionalization. These improvements have opened up new avenues for exploring the chemical space around this scaffold.

From a therapeutic perspective, 1-(1H-pyrrol-3-yl)cyclohexylmethanamine holds promise as a lead compound for treating a variety of conditions. Its structural motifs are reminiscent of known bioactive agents, suggesting potential applications in areas such as oncology, neurology, and inflammation. While further research is needed to fully elucidate its therapeutic profile, initial findings are encouraging and warrant deeper investigation. Collaborative efforts between chemists and biologists are essential for translating these findings into tangible clinical benefits.

The future direction of research on 1-(1H-pyrrol-3-yl)cyclohexylmethanamine will likely involve expanding its chemical diversity through library synthesis and high-throughput screening. By generating large collections of derivatives, researchers can identify novel analogs with enhanced potency and selectivity. Additionally, exploring its interactions with biological targets at the molecular level will provide valuable insights into its mechanism of action. These studies will be crucial for guiding future drug development efforts.

In summary, 1368462-15-0 and 1-(1H-pyrrol-3-yl)cyclohexylmethanamine represent a compelling example of how structural innovation can drive pharmaceutical discovery. The unique combination of functional groups in this compound offers multiple opportunities for therapeutic intervention, while advances in synthetic chemistry and computational modeling provide powerful tools for optimizing its properties. As research continues to unfold, it is likely that this molecule will play an increasingly important role in the development of next-generation therapeutics.